Cas no 1261440-56-5 (2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid)
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid
-
- Inchi: 1S/C13H7F4NO2/c14-11-5-9(12(19)20)10(6-18-11)7-2-1-3-8(4-7)13(15,16)17/h1-6H,(H,19,20)
- InChI Key: UKCCIAODOHCBDJ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=NC(=CC=1C(=O)O)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 361
- XLogP3: 3.3
- Topological Polar Surface Area: 50.2
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023027773-250mg |
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid |
1261440-56-5 | 97% | 250mg |
$659.60 | 2023-09-03 | |
| Alichem | A023027773-500mg |
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid |
1261440-56-5 | 97% | 500mg |
$1068.20 | 2023-09-03 | |
| Alichem | A023027773-1g |
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid |
1261440-56-5 | 97% | 1g |
$1663.20 | 2023-09-03 |
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid
Comprehensive Overview of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261440-56-5)
2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261440-56-5) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a fluoro substituent and a trifluoromethylphenyl group, exhibits remarkable potential in drug discovery and material science. Its molecular formula, C13H7F4NO2, highlights its versatility as a building block for synthesizing more complex molecules.
The growing interest in fluorinated compounds like 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are increasingly exploring its applications in designing kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting specific pathways in disease treatment. Additionally, its trifluoromethyl moiety is a hotspot in agrochemical development, as it often improves pesticidal activity and environmental persistence.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid?" The synthesis typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce the trifluoromethylphenyl group. Another popular query is: "How does fluorination impact the biological activity of this compound?" Fluorination often enhances lipophilicity and membrane permeability, making it a valuable strategy in optimizing drug candidates.
In the context of green chemistry, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid is also being studied for its potential in sustainable synthesis. With the rise of AI-driven drug discovery, computational tools are being employed to predict its interactions with biological targets, reducing the need for extensive lab trials. This aligns with the industry's shift toward cost-effective and time-efficient research methodologies.
The compound's physicochemical properties, such as its melting point, solubility, and stability, are frequently analyzed to ensure compatibility with formulation processes. For instance, its logP value is a critical parameter in assessing its absorption and distribution in vivo. These details are particularly relevant to researchers working on oral drug delivery systems and bioavailability enhancement.
As the demand for precision medicine grows, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid is being investigated for its role in personalized therapies. Its modular structure allows for easy derivatization, enabling the creation of tailored compounds for specific patient populations. This adaptability makes it a promising candidate for addressing unmet medical needs in oncology and neurology.
In summary, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261440-56-5) represents a cutting-edge example of how fluorinated aromatic compounds are revolutionizing drug and agrochemical development. Its multifaceted applications, combined with the industry's focus on sustainability and AI integration, position it as a compound of enduring scientific and commercial interest.
1261440-56-5 (2-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)